Cas no 2287263-38-9 (Methyl 2-amino-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate)

• Product Name: Methyl 2-amino-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate
• CAS No: 2287263-38-9
• MF: C₁₄H₁₆N₂O₄
• MW: 276.287843704224
• CID: 6213033
• PubChem ID: 137942186
• Update Time: 2025-06-16

Methyl 2-amino-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-[3-(4-nitrophenyl)bicyclo[1.1.1]pentan-1-yl]acetate
• Methyl 2-amino-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate
• EN300-6761780
• 2287263-38-9

• Inchi： 1S/C14H16N2O4/c1-20-12(17)11(15)14-6-13(7-14,8-14)9-2-4-10(5-3-9)16(18)19/h2-5,11H,6-8,15H2,1H3
• InChI Key： MJCDRADKXMVMJU-UHFFFAOYSA-N
• SMILES： O(C)C(C(C12CC(C3C=CC(=CC=3)[N+](=O)[O-])(C1)C2)N)=O

Computed Properties

• Exact Mass: 276.11100700g/mol
• Monoisotopic Mass: 276.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 98.1Ų

Additional information on Methyl 2-amino-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate

Exploring the Unique Properties and Applications of Methyl 2-amino-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate (CAS No. 2287263-38-9)

In the ever-evolving landscape of organic chemistry and pharmaceutical research, Methyl 2-amino-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate (CAS No. 2287263-38-9) has emerged as a compound of significant interest. This molecule, characterized by its unique bicyclo[1.1.1]pentane scaffold and 4-nitrophenyl moiety, offers a fascinating case study for researchers exploring novel drug candidates and advanced materials. The compound's structural complexity and functional groups make it a valuable subject for studies in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators.

The bicyclo[1.1.1]pentane core is a standout feature of this molecule, known for its rigid, three-dimensional geometry. This scaffold has gained attention in recent years as a bioisostere for aromatic rings, offering improved metabolic stability and solubility in drug design. Researchers investigating CAS No. 2287263-38-9 often focus on its potential to replace traditional phenyl groups in bioactive molecules, a trend aligned with the growing demand for "escape from flatland" strategies in pharmaceutical development. The incorporation of the 4-nitrophenyl group further enhances the compound's utility in photochemical applications and as a precursor for further functionalization.

Current research trends highlight the importance of Methyl 2-amino-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate in fragment-based drug discovery. The molecule's amino acid ester functionality makes it particularly interesting for peptide mimetics development, addressing one of the most searched topics in medicinal chemistry: "how to improve oral bioavailability of peptide drugs." The ester group (highlighted in the methyl acetate portion of the name) provides opportunities for prodrug strategies, another hot topic in pharmaceutical formulation circles.

Synthetic approaches to CAS No. 2287263-38-9 often involve innovative methodologies that intrigue organic chemists worldwide. Recent publications have explored photochemical routes to the bicyclo[1.1.1]pentane core, responding to the increasing interest in sustainable chemistry practices. The compound's nitrophenyl group serves as both an electron-withdrawing component and a potential handle for further transformations, making it a versatile intermediate in multi-step syntheses. These characteristics position the molecule as a valuable building block in the toolkit of modern synthetic chemists.

From an analytical perspective, Methyl 2-amino-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate presents interesting challenges and opportunities. The nitrophenyl chromophore enables UV detection at relatively long wavelengths, while the amino acid moiety allows for various derivatization strategies to enhance analytical sensitivity. These properties make the compound particularly suitable for method development studies, addressing common search queries like "how to analyze challenging small molecules by HPLC" or "strategies for detecting amino acid derivatives."

The potential biological activities of CAS No. 2287263-38-9 and its derivatives remain an area of active investigation. While specific therapeutic applications cannot be claimed without extensive clinical studies, the structural features suggest possible interactions with biological targets that process amino acid-like structures. This aligns with current research trends focusing on "metabolite-inspired drug discovery," a frequently searched term in pharmacological databases. The bicyclo[1.1.1]pentane moiety's ability to modulate physicochemical properties makes derivatives of this compound particularly interesting for CNS drug development, where blood-brain barrier penetration is crucial.

In material science applications, the unique geometry of Methyl 2-amino-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate offers possibilities for creating novel polymers with specific mechanical or optical properties. The nitrophenyl group's electron-accepting characteristics combined with the strained hydrocarbon framework could lead to materials with unusual electronic properties, relevant to the growing field of organic electronics. This connects to popular search terms like "nitroaromatics in organic semiconductors" and "rigid spacers for polymer design."

Safety and handling considerations for CAS No. 2287263-38-9 follow standard laboratory protocols for amino acid derivatives and nitroaromatic compounds. While not classified as hazardous under standard regulations, proper precautions should be taken when handling any fine chemical. Researchers often search for "best practices for handling amino acid esters" and "nitroaromatic compound stability," reflecting the practical considerations in working with such materials.

The commercial availability and synthetic accessibility of Methyl 2-amino-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate make it a practical choice for both academic and industrial research. As the pharmaceutical industry continues to explore beyond traditional molecular frameworks, compounds featuring the bicyclo[1.1.1]pentane motif are likely to see increased demand. This aligns with market trends showing growing interest in "three-dimensional fragments for drug discovery" and "sp3-rich building blocks," both popular search terms in chemical procurement databases.

Future research directions for CAS No. 2287263-38-9 may include exploring its use in targeted drug delivery systems, given the amino acid moiety's potential for transporter-mediated uptake. The compound's structural features also suggest possible applications in chemical biology as a photoaffinity labeling agent or as a scaffold for diversity-oriented synthesis. These potential applications respond to frequently searched topics like "amino acid transporters in drug delivery" and "versatile scaffolds for library synthesis."

In conclusion, Methyl 2-amino-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate represents a fascinating intersection of structural novelty and practical utility in modern chemical research. Its bicyclo[1.1.1]pentane core, combined with the versatile 4-nitrophenyl and amino acid ester functionalities, makes it a compound of continuing interest across multiple disciplines. As research into three-dimensional molecular architectures advances, this compound and its derivatives are likely to play increasingly important roles in addressing current challenges in medicinal chemistry, materials science, and beyond.